N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C22H16Cl2N2O3/c1-13-3-2-4-16(9-13)28-12-21(27)25-15-6-8-20-19(11-15)26-22(29-20)14-5-7-17(23)18(24)10-14/h2-11H,12H2,1H3,(H,25,27)
• InChI Key: DMISGQFNKSAYTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C22H16Cl2N2O3
• Molecular Weight: 427.3 g/mol

Description

“N-[2-(3,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-(3-methylphenoxy)acetamide” is a complex organic compound. It contains a benzoxazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and two phenyl groups (aromatic rings), one of which is substituted with two chlorine atoms.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple rings and functional groups. The benzoxazole ring provides a rigid, planar structure, while the phenyl groups contribute to the compound’s aromaticity. The chlorine atoms and the acetamide group likely play significant roles in the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the benzoxazole ring, the chlorine atoms, and the acetamide group. These functional groups could participate in a variety of reactions, such as substitution or addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzoxazole ring and the chlorine atoms could affect the compound’s solubility, boiling point, and melting point.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its reactivity. It could potentially be used in a variety of fields, such as medicinal chemistry, materials science, or synthetic chemistry.